Cas no 1448072-35-2 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide
• CAS No: 1448072-35-2
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6201668
• PubChem ID: 71808655
• Update Time: 2025-05-20

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide
• 1448072-35-2
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-phenoxyethanesulfonamide
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-2-PHENOXYETHANESULFONAMIDE
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-phenoxyethane-1-sulfonamide
• F6440-4207
• AKOS024563483

• Inchi： 1S/C16H21N3O3S/c1-19-16(13-7-8-13)11-14(18-19)12-17-23(20,21)10-9-22-15-5-3-2-4-6-15/h2-6,11,13,17H,7-10,12H2,1H3
• InChI Key： WDNFFTONISTEJX-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NCC1C=C(C2CC2)N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.6Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide

The compound with CAS No. 1448072-35-2, known as N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex molecular structure, which includes a pyrazole ring, a cyclopropyl group, and a sulfonamide moiety. These structural features contribute to its unique chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of a pyrazole ring in this compound adds further complexity, as pyrazoles are known for their versatility in forming hydrogen bonds and their ability to act as both electron donors and acceptors. This makes them valuable in the design of molecules with specific pharmacological activities.

The cyclopropyl group within the molecule introduces additional steric effects, which can influence the compound's stability and reactivity. Recent research has shown that such groups can enhance the bioavailability of drugs by improving their solubility and permeability. This makes N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide a promising candidate for further exploration in pharmaceutical research.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of a pyrazole derivative with a sulfonamide precursor. The reaction conditions are carefully optimized to ensure high yields and purity, reflecting the advanced techniques employed in modern organic chemistry. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such complex molecules, reducing reaction times while maintaining product quality.

From an application standpoint, this compound has shown potential in several areas. In materials science, its ability to form stable amorphous solids has been leveraged in the development of advanced coatings and polymers. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent breakthroughs in this field have demonstrated how such compounds can enhance device performance by improving charge transport characteristics.

Another area where this compound is making waves is in catalysis. The sulfonamide group acts as a Lewis acid, enabling it to function as a catalyst in various organic transformations. For instance, it has been employed in asymmetric synthesis reactions, facilitating the formation of chiral centers with high enantioselectivity. This capability is particularly valuable in the production of fine chemicals and pharmaceutical intermediates.

In conclusion, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-phenoxyethane-1-sulfonamide represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its intricate molecular architecture and unique properties position it as a key player in contemporary research efforts aimed at advancing materials science, drug discovery, and catalytic processes. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial advancements.